2-Hydrazinylidene-1,2-bis(3-methoxyphenyl)ethan-1-one

• CAS No.: 62482-42-2
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 2-hydrazinylidene-1,2-bis(3-methoxyphenyl)ethanone
• InChI: InChI=1S/C16H16N2O3/c1-20-13-7-3-5-11(9-13)15(18-17)16(19)12-6-4-8-14(10-12)21-2/h3-10H,17H2,1-2H3
• InChI Key: GOCFIADMQFGKGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=NN)C(=O)C2=CC(=CC=C2)OC

Description

2-Hydrazinylidene-1,2-bis(3-methoxyphenyl)ethan-1-one is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.0 g hydrazine hydrate in 25 ml ethanol is added a warm solution of 3,3'-dimethoxybenzil, 7.0 g in 125 ml ethanol. The solution is heated to 65° C for 48 hours. Three drops of acetic acid are added and heating is continued for 48 hours. The solution is concentrated, diluted with 100 ml water and extracted with methylene chloride. The organic layer is removed, dried over magnesium sulfate and the solvent removed. The oily residue is chromatographed on 200 g of BioSil-A using chloroform-benzene mixtures. Elution of product is completed with methylene chloride. The product from chromatography is recrystallized from chloroform-hexane yielding 2.8 g of pale yellow needles. M.P. 109°-110.5°.